2-(methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide

• IUPAC Name: 2-(methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide
• InChI: InChI=1S/C14H19N3O4S/c1-22(20,21)17-11-7-3-2-6-10(11)13(18)16-12-8-4-5-9-15-14(12)19/h2-3,6-7,12,17H,4-5,8-9H2,1H3,(H,15,19)(H,16,18)
• InChI Key: OTNXRQJYVABCIY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C(=O)NC2CCCCNC2=O
• Molecular Formula: C14H19N3O4S
• Molecular Weight: 325.39 g/mol

Description

2-(Methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a synthetic compound that is widely used in the pharmaceutical industry for its pharmacological properties.

Scientific Research Applications

2-(Methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-(methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide is not fully understood. However, it has been suggested that the compound works by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a reduction in inflammation and the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins in the body. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, the compound has been shown to have anti-viral properties by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide in lab experiments is its high purity. The synthesis method has been optimized to obtain high yields of the compound with high purity. However, one of the limitations of using this compound in lab experiments is its potential toxicity. The compound has been shown to be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide. One direction is to further investigate the mechanism of action of the compound. This could lead to the development of more effective treatments for various diseases. Another direction is to study the potential use of the compound in combination with other drugs. This could lead to the development of more effective treatments for cancer and other diseases. Finally, the potential use of the compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease should be further investigated.

Synthesis Methods

The synthesis of 2-(methanesulfonamido)-N-(2-oxoazepan-3-yl)benzamide involves the reaction of 2-aminobenzamide with 3-chloro-2-hydroxypropyl methanesulfonate in the presence of a base. The resulting product is then treated with 2-oxoazepan-3-ylamine to obtain the final product. This synthesis method has been optimized to obtain high yields of the compound with high purity.